Cas no 19036-56-7 (1-hydroxycycloheptanecarbonitrile)

• Product Name: 1-hydroxycycloheptanecarbonitrile
• CAS No: 19036-56-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 907709
• PubChem ID: 263362
• Update Time: 2025-04-19

1-hydroxycycloheptanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-hydroxycycloheptanecarbonitrile
• 1-hydroxycycloheptane-1-carbonitrile
• 1-Hydroxy-1-cyclopentancarbonitril
• 1-Hydroxy-cycloheptancarbonitril
• 1-Hydroxy-cycloheptan-carbonsaeure-(1)-nitril
• 1-hydroxy-cycloheptanecarbonitrile
• AC1L69JR
• AC1Q4QZO
• AR-1C4054
• CTK0H6849
• Cycloheptanon-cyanhydrin
• cycloheptanone cyanhydrin
• cycloheptanone cyanohydrin
• NCIOpen2_001641
• NSC97768
• SPB-80105
• SCHEMBL11687828
• DTXSID90294734
• NSC-97768
• AKOS009434330
• 19036-56-7

• Inchi： 1S/C8H13NO/c9-7-8(10)5-3-1-2-4-6-8/h10H,1-6H2
• InChI Key： CGEZRNRVVMKSJB-UHFFFAOYSA-N
• SMILES： OC1(C#N)CCCCCC1

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 277.9°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.486
• PSA: 44.02
• LogP: 1.59528

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols